Cas no 175714-52-0 (2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid)

• Product Name: 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid
• CAS No: 175714-52-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2952048
• PubChem ID: 19381931
• Update Time: 2025-10-28

2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-四氢-1H-苯并[D]氮杂环庚烷-7-甲酸
• 2,3,4,5-Tetrahydro-1H-benzo[d]azepine-7-carboxylic acid
• 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid

• Inchi： 1S/C11H13NO2/c13-11(14)10-2-1-8-3-5-12-6-4-9(8)7-10/h1-2,7,12H,3-6H2,(H,13,14)
• InChI Key： UQPHUXVOGUKWCJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2CCNCCC=2C=1)=O

Computed Properties

• Exact Mass: 191.094628657 g/mol
• Monoisotopic Mass: 191.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3
• Molecular Weight: 191.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid

2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid: A Comprehensive Overview

2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid, with the CAS Registry Number 175714-52-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are bicyclic structures consisting of a benzene ring fused to a seven-membered nitrogen-containing ring. The presence of the carboxylic acid group at the 7-position introduces unique chemical and biological properties that have been extensively studied in recent years.

The structural features of 2,3,4,5-tetrahydro-1H-3-benzazepine make it a versatile molecule for various applications. The tetrahydro substitution pattern suggests a partially saturated nitrogen-containing ring system, which can influence the compound's stability and reactivity. Recent studies have highlighted its potential as a precursor for more complex molecules or as an intermediate in drug discovery processes.

In terms of synthesis, researchers have employed diverse methodologies to construct this compound. One notable approach involves the use of palladium-catalyzed coupling reactions to assemble the benzazepine framework. These methods not only enhance the efficiency of synthesis but also allow for precise control over the stereochemistry of the product. The incorporation of the carboxylic acid group has been achieved through various functional group transformations, including oxidation and hydrolysis reactions.

The biological activity of 2,3,4,5-tetrahydro-1H-3-benzazepine-7-carboxylic acid has been a focal point in recent investigations. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, this compound has shown promise in targeting neurodegenerative diseases by interacting with specific receptors involved in neuronal protection.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying its bioactivity. Molecular docking studies have revealed that the carboxylic acid group plays a critical role in binding to target proteins, suggesting its importance in drug design strategies. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of this compound, which is essential for understanding its reactivity and selectivity.

In conclusion, 2,3,4,5-tetrahydro-1H-3-benzazepine-7-carboxylic acid represents a valuable molecule with diverse applications in both chemical synthesis and pharmacological research. Its unique structural features and promising biological properties make it a subject of continued interest for scientists across multiple disciplines.